Cas no 2228511-25-7 (1-5-(2-methylcyclopropyl)furan-2-ylcyclopropan-1-amine)

• Product Name: 1-5-(2-methylcyclopropyl)furan-2-ylcyclopropan-1-amine
• CAS No: 2228511-25-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5888871
• PubChem ID: 165712043
• Update Time: 2025-06-28

1-5-(2-methylcyclopropyl)furan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-methylcyclopropyl)furan-2-ylcyclopropan-1-amine
• 2228511-25-7
• 1-[5-(2-methylcyclopropyl)furan-2-yl]cyclopropan-1-amine
• EN300-1731342

• Inchi： 1S/C11H15NO/c1-7-6-8(7)9-2-3-10(13-9)11(12)4-5-11/h2-3,7-8H,4-6,12H2,1H3
• InChI Key： NCSGJKJEPDSQAI-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1(CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-5-(2-methylcyclopropyl)furan-2-ylcyclopropan-1-amine

1-(5-(2-Methylcyclopropyl)furan-2-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228511-25-7, commonly referred to as 1-(5-(2-methylcyclopropyl)furan-2-yl)cyclopropan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, a furan moiety, and an amine group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane rings in organic compounds due to their strained geometry and reactivity. In the case of 1-(5-(2-methylcyclopropyl)furan-2-yl)cyclopropan-1-amine, the cyclopropane ring is further substituted with a methyl group, adding to its structural complexity. This substitution pattern has been shown to influence the compound's stability and reactivity, making it a valuable subject for mechanistic studies in organic chemistry.

The furan moiety in this compound plays a crucial role in its electronic properties. Furan rings are known for their aromaticity and ability to participate in various chemical reactions, such as Diels-Alder reactions and nucleophilic aromatic substitutions. In this compound, the furan ring is substituted at the 5-position with a 2-methylcyclopropyl group, which introduces steric hindrance and may affect the reactivity of the furan ring. This substitution pattern has been explored in recent research to understand its impact on the compound's electronic structure and reactivity.

The presence of an amine group in this compound adds another layer of complexity. Amines are versatile functional groups that can participate in hydrogen bonding, nucleophilic attacks, and other chemical transformations. In this case, the amine group is attached to the cyclopropane ring, which may influence its basicity and reactivity. Recent studies have focused on the role of this amine group in intermolecular interactions and its potential applications in drug design.

From a synthetic perspective, the preparation of 1-(5-(2-methylcyclopropyl)furan-2-yl)cyclopropan-1-amine involves a series of carefully designed reactions. These include alkylation, cyclopropanation, and substitution reactions, which highlight the challenges associated with constructing such complex molecules. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, making it more accessible for further studies.

In terms of applications, this compound has shown promise in several areas. Its unique structure makes it a potential candidate for drug discovery programs targeting specific biological pathways. Recent research has focused on its ability to modulate enzyme activity and interact with biological targets, such as receptors and ion channels. These findings suggest that 1-(5-(2-methylcyclopropyl)furan-2-yl)cyclopropan-1-amine could serve as a lead compound for developing novel therapeutic agents.

The toxicity profile of this compound has also been investigated to assess its safety for use in biological systems. Studies have shown that while it exhibits moderate cytotoxicity against certain cell lines, further optimization may be required to reduce off-target effects and improve its therapeutic index. These findings underscore the importance of continued research into its pharmacokinetics and toxicity mechanisms.

From an environmental perspective, understanding the degradation pathways of 1-(5-(2-methylcyclopropyl)furan-2-yl)cyclopropan-1-amines is crucial for assessing their impact on ecosystems. Recent studies have explored its biodegradation under various conditions, providing insights into its persistence in different environments. This information is essential for developing strategies to minimize environmental contamination during its production and use.

In conclusion, 1-(5-(2-methylcyclopropyl)furan-2-yli)cyclopropane continues to be a fascinating subject for scientific inquiry due to its unique structure and diverse chemical properties. As research progresses, new insights into its synthesis, reactivity, and applications are expected to emerge, further solidifying its role as an important molecule in modern chemistry.